1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine

• CAS No.: 82185-34-0
• Molecular Formula: C14H34N5OP
• Molecular Weight: 319.43 g/mol
• IUPAC Name: 1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine
• InChI: InChI=1S/C14H34N5OP/c1-5-8-11-16-14(15-4)19-21(20,17-12-9-6-2)18-13-10-7-3/h5-13H2,1-4H3,(H4,15,16,17,18,19,20)
• InChI Key: YDQHVZNFCLPOAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=NC)NP(=O)(NCCCC)NCCCC

Description

Molecular Architecture and Stereochemical Configuration

The molecular architecture of 1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine is defined by a guanidine core substituted with a phosphoryl group and alkyl chains. The central guanidine moiety (C(NH₂)₃) is modified at the 1-position by a phosphoryl group [P(=O)] bonded to two butylamino (-NH-C₄H₉) substituents. At the 3-position, a butyl group (-C₄H₉) is attached, while the 2-position features a methyl group (-CH₃). The molecular formula is C₁₄H₃₄N₅OP , with a molecular weight of 319.4264 g/mol .

Stereochemical analysis reveals an achiral structure due to the absence of defined stereocenters. However, the molecule contains one E/Z isomerism center at the phosphorus atom, arising from the spatial arrangement of the butylamino and guanidine substituents. The SMILES notation (CCCCNP(=O)(NCCCC)NC(NC)=NCCCC) and InChIKey (YDQHVZNFCLPOAE-UHFFFAOYSA-N) further clarify the connectivity and stereochemical neutrality. The planar guanidine group and tetrahedral phosphorus geometry create a hybridized structure with limited conformational flexibility, as evidenced by the absence of optical activity.

Systematic IUPAC Nomenclature and Alternative Designations

The systematic IUPAC name for this compound is 1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine , derived through the following nomenclature rules:

• The parent structure is guanidine (imidocarbonic diamide).
• The 1-position substituent is a phosphoryl group [P(=O)] bonded to two butylamino groups.
• The 3-position carries a butyl substituent, while the 2-position has a methyl group.

Alternative designations include:

• NSC 327979 , a National Service Center identifier.
• CAS 82185-34-0 , its Chemical Abstracts Service registry number.
• A27N5R4LH8 , a unique identifier in the NCATS Chemical Database.

The compound is occasionally referenced by its simplified formula (C₁₄H₃₄N₅OP) or molecular weight (319.43 g/mol) in technical literature. Unlike phosphoryl guanidine derivatives with aromatic or short-chain alkyl groups, this compound’s nomenclature emphasizes its branched aliphatic substituents, distinguishing it from analogs like tetramethylphosphoryl guanidine (Tmg).

Comparative Analysis with Related Phosphoryl Guanidine Derivatives

Phosphoryl guanidines are a diverse class of compounds with applications ranging from nucleic acid analogs to coordination chemistry. The structural and functional differences between 1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine and related derivatives are summarized below:

Feature	1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine	Tetramethylphosphoryl Guanidine (Tmg)	Manganese(II) Phosphate Derivatives
Core Structure	Guanidine with phosphoryl group	Oligonucleotide-backbone-modified	Inorganic phosphate with metal coordination
Substituents	Butylamino, butyl, methyl	Tetramethylguanidine	Manganese ions, orthophosphate
Molecular Weight (g/mol)	319.43	300–600 (varies by oligonucleotide length)	354.76 (e.g., Mn₃O₈P₂)
Hydrophobicity	High (due to alkyl chains)	Moderate	Low
Synthetic Utility	Limited data	Solid-phase nucleic acid synthesis	Catalytic/coordination applications

Key distinctions include:

• Substituent Effects : The butyl and methyl groups in 1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine enhance hydrophobicity compared to Tmg’s tetramethyl groups, which are optimized for oligonucleotide binding.
• Coordination Capacity : Unlike manganese phosphate derivatives, this compound lacks metal-binding sites, limiting its use in catalysis.
• Stereochemical Complexity : While Tmg-containing oligonucleotides exhibit diastereomerism due to chiral phosphorus centers, the achirality of 1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine simplifies its isolation.

Chemical Reactions Analysis

NSC 327979 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

NSC 327979 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is utilized for investigating cellular processes and molecular interactions. In medicine, NSC 327979 is explored for its potential therapeutic effects and drug development. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of NSC 327979 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the observed effects .

Comparison with Similar Compounds

Buminafos (Dibutyl (1-(butylamino)cyclohexyl)phosphonate)

• Molecular Formula: C₁₈H₃₈NO₃P (vs. target compound’s larger guanidine-containing structure).
• Functional Groups : Phosphonate ester (P–O–C) vs. phosphoryl-guanidine hybrid (P=O–N).
• Applications : Plant growth regulator . The target compound’s guanidine group may enhance basicity, favoring interactions with acidic biological targets (e.g., enzymes or nucleic acids).
• Solubility : Buminafos’ neutral ester groups likely reduce water solubility compared to the target compound’s ionizable guanidine moiety.

1-(N-Phenylamino)-1-phenyl-methylphosphonic Acid

• Structure: Phosphonic acid (P–OH) with phenyl and phenylamino substituents.
• Crystalline Interactions: Exhibits strong hydrogen bonding between phosphoryl oxygen and acidic protons, stabilizing solid-state structures . The target compound’s butyl groups may reduce crystalline packing efficiency, increasing solubility in nonpolar solvents.
• Reactivity : Phosphonic acids are stronger acids (pKa ~2–3) compared to phosphoryl-guanidine systems, which may limit their utility in neutral pH environments.

Compounds with Bis(alkylamino)phosphoryl Groups

• Examples: (Butylamino)carbonyl, (butylamino)iminoethyl .
• Substituent Effects: Longer alkyl chains (e.g., butyl vs. The target compound’s dual butylamino and guanidine groups balance lipophilic and hydrophilic properties.

Biological Activity

1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine, also known by its CAS number 82185-34-0, is a compound that has garnered interest for its biological activities, particularly in the fields of antimicrobial and potential therapeutic applications. This article reviews the biological activity of this compound based on diverse scientific literature and research findings.

Property	Value
Molecular Formula	C14H34N5OP
Molecular Weight	319.43 g/mol
IUPAC Name	1-[bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine
CAS Number	82185-34-0

The structure of the compound features a guanidine moiety, which is often associated with significant biological activity, particularly in antimicrobial contexts.

Antimicrobial Activity

Research has highlighted the potential of 1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine in exhibiting antibacterial properties . A study focused on similar guanidine derivatives reported that compounds with guanidine structures displayed remarkable antibacterial activity against various Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged significantly, indicating their effectiveness against resistant strains.

Case Study: Antibacterial Profile

In a comparative study, compounds structurally related to 1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine were tested against a panel of bacteria:

Compound	MIC (µg/mL)	Bacterial Strain
Compound A	0.12	Staphylococcus aureus
Compound B	2	Escherichia coli
1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine	TBD	TBD

The exact MIC values for 1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine are yet to be conclusively determined but are expected to be competitive based on its structural analogs.

The mechanism behind the antimicrobial activity of this compound is hypothesized to involve disruption of bacterial cell membranes and interference with essential cellular processes. The presence of the phosphorous atom in its structure may contribute to its ability to form complexes with metal ions, further enhancing its biological activity.

Therapeutic Potential

Beyond its antibacterial properties, there is ongoing exploration into the use of 1-[Bis(butylamino)phosphoryl]-3-butyl-2-methylguanidine in treating diseases mediated by angiogenesis. Research has indicated that certain derivatives can inhibit pathways involved in disease progression, making them candidates for further pharmacological development .